2-Chloro-N-(2,6-diisopropylphenyl)acetamide
Cat. No. B1621023
M. Wt: 253.77 g/mol
InChI Key: SQSUDYRMZQRNEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05491152
Procedure details
Part A. A solution of 2,6-diisopropylaniline (10.0 mL, 53.0 mmol) and triethylamine (10.0 mL, 71.7 mmol) in tetrahydrofuran (100 mL) was cooled to 0° C., and treated dropwise with a solution of chloroacetyl chloride (5.00 mL, 62.8 mmol) in tetrahydrofuran (20 mL). After being stirred for 10 hours, the solution was poured into water (200 mL) and extracted with methylene chloride (2×200 mL). The extracts were combined, dried over anhydrous magnesium sulfate, filtered and evaporated to afford the product, N-(2,6-diisopropylphenyl)-2-chloroacetamide, as a solid. The solid was purified by trituration in boiling ether, filtration and drying; mp 157°-158° C. (10.7 g, 42.0 mmol, 79%). 1HNMR (CDCl3): δ 7.81 (1H, br s); 7.32 (1H, t, J=8.1 Hz); 7.19 (2H, d, J=8 Hz); 4.26 (2H, s); 3.02 (2H, heptet, J=6.6 Hz); 1.21 (12H, d, J=6.6 Hz). Mass spectrum (NH3 -CI/DDIP): m/z 271 (100%); 256 (11%); 255 (6%); 254 (30%); 219 (1%).
Identifiers
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REACTION_CXSMILES
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[CH:1]([C:4]1[CH:10]=[CH:9][CH:8]=[C:7]([CH:11]([CH3:13])[CH3:12])[C:5]=1[NH2:6])([CH3:3])[CH3:2].C(N(CC)CC)C.[Cl:21][CH2:22][C:23](Cl)=[O:24].O>O1CCCC1>[CH:11]([C:7]1[CH:8]=[CH:9][CH:10]=[C:4]([CH:1]([CH3:3])[CH3:2])[C:5]=1[NH:6][C:23](=[O:24])[CH2:22][Cl:21])([CH3:13])[CH3:12]
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Inputs
Step One
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Name
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|
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Quantity
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10 mL
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Type
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reactant
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Smiles
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C(C)(C)C1=C(N)C(=CC=C1)C(C)C
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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ClCC(=O)Cl
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Three
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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After being stirred for 10 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with methylene chloride (2×200 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
10 h |
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Name
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Type
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product
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Smiles
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C(C)(C)C1=C(C(=CC=C1)C(C)C)NC(CCl)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
